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Compound of Interest

Compound Name: Met5-enkephalin-Arg-Phe

Cat. No.: B15130364 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of Met5-enkephalin-Arg-Phe (CAS No. 73024-95-0). Adherence to these guidelines

is essential to ensure personnel safety and maintain experimental integrity.

Immediate Safety and Handling Precautions
Met5-enkephalin-Arg-Phe is a bioactive opioid peptide. While a specific Safety Data Sheet

(SDS) with detailed GHS classifications is not readily available, the following precautions are

recommended based on the nature of the compound and handling guidelines for similar

peptides.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent accidental exposure through inhalation, ingestion, or skin

contact.
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PPE Item Specification Rationale

Gloves Nitrile or latex gloves
Prevents direct skin contact

with the peptide.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Lab Coat Standard laboratory coat
Provides a barrier against

accidental spills.

Respiratory Protection
NIOSH-approved N95

respirator

Recommended when handling

the powder form to prevent

inhalation.

Emergency Procedures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Logistical Information: Storage and Handling
Proper storage and handling are crucial for maintaining the stability and integrity of Met5-
enkephalin-Arg-Phe.
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Parameter Guideline

Storage Temperature -20°C

Storage Conditions

Store in a tightly sealed container in a dry and

well-ventilated place. Protect from light and

moisture.

Handling

Avoid formation of dust and aerosols. Use in a

well-ventilated area, preferably in a fume hood

when handling the powder.

Operational Plan: A Standard Workflow
The following diagram outlines a standard operational workflow for experiments involving Met5-
enkephalin-Arg-Phe, from preparation to post-experiment cleanup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15130364?utm_src=pdf-body
https://www.benchchem.com/product/b15130364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15130364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Operational Workflow for Met5-enkephalin-Arg-Phe

Preparation

Experimentation

Cleanup & Disposal

Don PPE

Prepare workspace in fume hood

Retrieve peptide from -20°C storage

Allow to equilibrate to room temperature

Weigh and dissolve peptide

Perform experimental protocol

Decontaminate workspace

Return unused peptide to storageDispose of contaminated materials

Doff PPE

Click to download full resolution via product page

Standard operational workflow for handling Met5-enkephalin-Arg-Phe.
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Disposal Plan
As an opioid peptide, Met5-enkephalin-Arg-Phe and any materials contaminated with it should

be disposed of with care, following institutional and local regulations for chemical and bioactive

waste.

Waste Type Disposal Procedure

Unused solid peptide

Treat as chemical waste. Consult your

institution's Environmental Health and Safety

(EHS) office for specific guidelines.

Contaminated labware (e.g., pipette tips, tubes)
Dispose of in a designated sharps or

biohazardous waste container.

Aqueous solutions containing the peptide

Neutralize if necessary and dispose of as

chemical waste according to institutional

protocols. Do not pour down the drain unless

explicitly permitted by your EHS office.

Contaminated PPE
Dispose of in designated laboratory waste

containers.

For unused opioids in a clinical or take-home setting, the FDA recommends using drug take-

back locations or mail-back programs.[1][2][3] If these are not available, some opioids may be

flushed, but it is critical to consult the FDA's flush list.[3] For disposal in trash, the FDA

recommends mixing the substance with an unpalatable material like coffee grounds or cat litter

in a sealed container.[1]

Biological Activity and Signaling Pathways
Met5-enkephalin-Arg-Phe is an endogenous opioid peptide that acts as an agonist at μ (mu),

δ (delta), and κ (kappa) opioid receptors. These are G-protein coupled receptors (GPCRs) that,

upon activation, initiate a cascade of intracellular signaling events.

Mu-Opioid Receptor (μOR) Signaling
Activation of μORs leads to the inhibition of adenylyl cyclase, reducing intracellular cAMP

levels.[4] This also leads to the activation of G-protein-coupled inwardly rectifying potassium
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(GIRK) channels and the inhibition of voltage-gated calcium channels.

Mu-Opioid Receptor (μOR) Signaling Pathway

Met5-enkephalin-Arg-Phe
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Simplified μ-Opioid Receptor signaling cascade.

Delta-Opioid Receptor (δOR) Signaling
Similar to μORs, δORs are coupled to Gi/o proteins and their activation leads to the inhibition of

adenylyl cyclase and modulation of ion channel activity.
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Delta-Opioid Receptor (δOR) Signaling Pathway
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Simplified δ-Opioid Receptor signaling cascade.

Kappa-Opioid Receptor (κOR) Signaling
Activation of κORs also involves Gi/o protein coupling, leading to the inhibition of adenylyl

cyclase and modulation of ion channels. Additionally, κOR signaling can involve the p38 MAP

kinase pathway.
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Kappa-Opioid Receptor (κOR) Signaling Pathway
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Simplified κ-Opioid Receptor signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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